4-Piperidinepropanol
Cat. No. B032782
Key on ui cas rn:
7037-49-2
M. Wt: 143.23 g/mol
InChI Key: DBIMLJDSPUCGGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05229400
Procedure details
1-(4-Pyridyl)-1-propine-3-ol was hydrogenated with rhodium on alumina as catalyst.
Identifiers
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REACTION_CXSMILES
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[N:1]1[CH:6]=[CH:5][C:4]([C:7]#[C:8][CH2:9][OH:10])=[CH:3][CH:2]=1>[Rh]>[NH:1]1[CH2:6][CH2:5][CH:4]([CH2:7][CH2:8][CH2:9][OH:10])[CH2:3][CH2:2]1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N1=CC=C(C=C1)C#CCO
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Rh]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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N1CCC(CC1)CCCO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
